Cas no 51506-47-9 (1,2-Dimethoxy-3-(methylthio)-benzene)

1,2-Dimethoxy-3-(methylthio)-benzene structure
51506-47-9 structure
Product Name:1,2-Dimethoxy-3-(methylthio)-benzene
CAS No:51506-47-9
MF:C9H12O2S
MW:184.255381584167
CID:935448
PubChem ID:603576
Update Time:2025-08-03

1,2-Dimethoxy-3-(methylthio)-benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-DIMETHOXY-3-(METHYLTHIO)BENZENE
    • 1,2-Dimethoxy-3-(methylsulfanyl)benzene
    • benzene, 1,2-dimethoxy-3-(methylthio)-
    • InChI=1/C9H12O2S/c1-10-7-5-4-6-8(12-3)9(7)11-2/h4-6H,1-3H
    • 51506-47-9
    • 1,2-DIMETHOXY-3-METHYLSULFANYL-BENZENE
    • 1,2-DIMETHOXY-3-(METHYL-THIO)-BENZENE
    • 1,2-dimethoxy-3-methylsulfanylbenzene
    • AKOS024323424
    • 1,2-Dimethoxy-3-(methylsulfanyl)benzene #
    • (2,3-dimethoxyphenyl)(methyl)sulfane
    • DTXSID00345307
    • SCHEMBL8425831
    • XOVPAEYIQNDFAV-UHFFFAOYSA-N
    • 1,2-Dimethoxy-3-(methylthio)-benzene
    • Inchi: 1S/C9H12O2S/c1-10-7-5-4-6-8(12-3)9(7)11-2/h4-6H,1-3H3
    • InChI Key: XOVPAEYIQNDFAV-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=C(C=1OC)OC

Computed Properties

  • Exact Mass: 184.05586
  • Monoisotopic Mass: 184.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 18.46

1,2-Dimethoxy-3-(methylthio)-benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D496020-50mg
1,2-Dimethoxy-3-(methylthio)-benzene
51506-47-9
50mg
$ 70.00 2022-06-05
TRC
D496020-100mg
1,2-Dimethoxy-3-(methylthio)-benzene
51506-47-9
100mg
$ 95.00 2022-06-05
TRC
D496020-500mg
1,2-Dimethoxy-3-(methylthio)-benzene
51506-47-9
500mg
$ 365.00 2022-06-05
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